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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170

Essential Safety and Handling Guide for Methyl 2-
(chloromethyl)nicotinate

This guide provides crucial safety and logistical information for the handling and disposal of
Methyl 2-(chloromethyl)nicotinate, tailored for researchers, scientists, and drug development
professionals. Following these procedures is vital for ensuring laboratory safety and proper
chemical management.

Chemical and Physical Properties

A summary of key quantitative data for Methyl 2-(chloromethyl)nicotinate is presented below.

Property Value

CAS Number 177785-14-7
Molecular Formula CsHsCINO:2
Molecular Weight 185.61 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)
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Methyl 2-(chloromethyl)nicotinate is a chemical that requires careful handling to avoid
exposure. Based on data for closely related compounds, it should be treated as a substance
that can cause skin, eye, and respiratory irritation.[1][2][3]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses with side shields conforming to
EN166, ANSI Z87.1, or other appropriate government standards.[1]

» Hand Protection: Use chemically impermeable gloves (e.qg., nitrile, neoprene).[4] Gloves
must be inspected before use, and proper removal techniques should be employed to
prevent skin contact.[1]

o Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of splashing, additional protective clothing may be necessary.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood.[1] If dust or aerosols are generated and engineering controls are
insufficient, a NIOSH/MSHA-approved respirator should be worn.[5]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for safety. The following steps outline the
process from preparation to post-handling cleanup.

Pre-Handling Preparations

o Review Safety Data Sheet (SDS): Always consult the most recent SDS for Methyl 2-
(chloromethyl)nicotinate before use.

» Verify Engineering Controls: Ensure a chemical fume hood, eyewash station, and safety
shower are accessible and in good working order.[6]

o Assemble PPE: Gather all required PPE and inspect it for any damage.
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o Prepare Workspace: Clear the work area of any unnecessary items to prevent clutter and
potential contamination.

Chemical Handling Procedure

e Work in a Fume Hood: All manipulations of Methyl 2-(chloromethyl)nicotinate should be
performed inside a certified chemical fume hood to minimize inhalation exposure.[1]

e Don PPE: Put on your lab coat, safety glasses, and gloves before handling the chemical.

e Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. Avoid
creating dust or aerosols.[1][4]

» Weighing and Transfer: If weighing the solid, do so in the fume hood. Keep the container
closed when not in use.

e Reaction Setup: If using in a reaction, ensure the apparatus is securely clamped and any
potential pressure buildup can be safely vented.

Post-Handling Procedures

o Decontamination: Clean the work surface and any equipment used with an appropriate
solvent and then soap and water.

o Proper Storage: Store the chemical in a tightly sealed, suitable container in a cool, dry, and
well-ventilated area.[7]

 PPE Removal: Remove gloves using the proper technique (without touching the outer
surface) and dispose of them in the designated waste container.[1] Remove your lab coat
and wash hands thoroughly with soap and water.[1]

Emergency and First Aid Plan
In the event of an accidental exposure, immediate action is critical.

« Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen.[4]
If not breathing, begin artificial respiration.[4] Seek immediate medical attention.[4]
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o Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with
soap and plenty of water.[4] Consult a doctor.[4]

o Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids
open.[4] Seek immediate medical attention.[4]

 Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[4] Never give anything by
mouth to an unconscious person.[4] Call a doctor or Poison Control Center immediately.[4]

o Spills: In case of a spill, evacuate personnel to a safe area.[4] Avoid dust formation and
breathing vapors.[4] Use personal protective equipment and collect the spilled material for
disposal, then clean the area.[4] Prevent the chemical from entering drains.[4]

Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with
regulations.

e Unused Chemical: Unused Methyl 2-(chloromethyl)nicotinate should be disposed of as
hazardous waste. Do not mix it with other waste.[8]

o Contaminated Materials: All materials that have come into direct contact with the chemical,
such as gloves, weigh boats, and paper towels, must also be treated as hazardous waste.

» Waste Collection: Place all waste in a suitable, closed, and clearly labeled container.[4]

¢ Regulatory Compliance: Disposal must be carried out by a licensed professional waste
disposal service and in strict accordance with all local, regional, and national regulations.[7]
Contact your institution's Environmental Health and Safety (EHS) office for specific guidance.

Workflow for Safe Handling of Methyl 2-
(chloromethyl)nicotinate
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Caption: Workflow for the safe handling of Methyl 2-(chloromethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(chloromethyl)nicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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